Cas no 1214367-41-5 (2-hydroxy-2-2-methoxy-5-(trifluoromethyl)phenylacetic acid)

• Product Name: 2-hydroxy-2-2-methoxy-5-(trifluoromethyl)phenylacetic acid
• CAS No: 1214367-41-5
• MF: C₁₀H₉F₃O₄
• MW: 250.171273946762
• CID: 4960807
• PubChem ID: 117378279
• Update Time: 2025-08-05

2-hydroxy-2-2-methoxy-5-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(trifluoromethyl)mandelic acid
• 2-hydroxy-2-2-methoxy-5-(trifluoromethyl)phenylacetic acid

• Inchi： 1S/C10H9F3O4/c1-17-7-3-2-5(10(11,12)13)4-6(7)8(14)9(15)16/h2-4,8,14H,1H3,(H,15,16)
• InChI Key： YVCNJAHBWNIKAE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C(C(=O)O)O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8

Additional information on 2-hydroxy-2-2-methoxy-5-(trifluoromethyl)phenylacetic acid

Introduction to 2-hydroxy-2-methoxy-5-(trifluoromethyl)phenylacetic acid (CAS No. 1214367-41-5) and Its Emerging Applications in Chemical Biology

2-hydroxy-2-methoxy-5-(trifluoromethyl)phenylacetic acid, identified by its CAS number 1214367-41-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of phenylacetic acids, which are well-documented for their diverse biological activities and potential therapeutic applications. The presence of hydroxyl, methoxy, and trifluoromethyl substituents in its molecular framework endows it with distinct chemical reactivity and biological significance, making it a valuable scaffold for drug discovery and molecular research.

The structure of 2-hydroxy-2-methoxy-5-(trifluoromethyl)phenylacetic acid features a benzene ring substituted with a hydroxyl group at the 2-position, a methoxy group at the 2-position of the acetic acid moiety, and a trifluoromethyl group at the 5-position of the phenyl ring. This arrangement creates a molecule with enhanced lipophilicity and metabolic stability, which are critical factors in pharmaceutical development. The trifluoromethyl group, in particular, is known to modulate enzyme binding affinities and improve pharmacokinetic profiles, making this compound an attractive candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. 2-hydroxy-2-methoxy-5-(trifluoromethyl)phenylacetic acid has emerged as a promising candidate in this context due to its ability to interact with various biological targets. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its structural similarity to known bioactive molecules has led researchers to explore its potential in oncology research.

One of the most compelling aspects of 2-hydroxy-2-methoxy-5-(trifluoromethyl)phenylacetic acid is its versatility as a chemical probe. Its unique substituents allow for further derivatization, enabling the synthesis of analogs with tailored biological activities. For instance, modifications at the hydroxyl or methoxy positions could enhance binding affinity to specific enzymes or receptors. This flexibility makes it an invaluable tool for high-throughput screening and structure-activity relationship (SAR) studies.

The pharmacological potential of this compound has been further underscored by recent advancements in computational chemistry and molecular modeling. These techniques have allowed researchers to predict how 2-hydroxy-2-methoxy-5-(trifluoromethyl)phenylacetic acid might interact with biological targets at the atomic level. Such insights have been crucial in guiding experimental design and optimizing lead compounds for clinical development. Moreover, the integration of machine learning algorithms has enhanced our ability to identify novel derivatives with improved pharmacological profiles.

Another area where 2-hydroxy-2-methoxy-5-(trifluoromethyl)phenylacetic acid has shown promise is in the field of neurodegenerative diseases. Emerging research indicates that phenylacetic acid derivatives may play a role in modulating neurotransmitter systems associated with conditions such as Alzheimer's disease and Parkinson's disease. The structural features of this compound make it a candidate for developing neuroprotective agents that can mitigate oxidative stress and inflammation in neural tissues.

The synthetic pathways for obtaining 2-hydroxy-2-methoxy-5-(trifluoromethyl)phenylacetic acid have also been refined through recent innovations in organic synthesis. Catalytic methods have been developed to streamline the introduction of fluorinated groups, which are essential for achieving the desired biological activity. These advancements not only improve yield but also reduce environmental impact by minimizing waste generation.

In conclusion, 2-hydroxy-2-methoxy-5-(trifluoromethyl)phenylacetic acid (CAS No. 1214367-41-5) represents a significant advancement in chemical biology research due to its unique structural features and multifaceted biological activities. Its potential applications span multiple therapeutic areas, including anti-inflammatory treatments, oncology, and neurodegenerative disease management. As research continues to uncover new insights into its mechanisms of action, this compound is poised to become an essential tool in drug discovery efforts worldwide.